Cas no 2229407-57-0 (2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole)

• Product Name: 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole
• CAS No: 2229407-57-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6503010
• PubChem ID: 165658137
• Update Time: 2025-10-29

2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole
• 2229407-57-0
• EN300-1761768
• 2-methoxy-5-[(3-methoxyazetidin-3-yl)methyl]-1,3-thiazole

• Inchi： 1S/C9H14N2O2S/c1-12-8-11-4-7(14-8)3-9(13-2)5-10-6-9/h4,10H,3,5-6H2,1-2H3
• InChI Key： UZKNLLIUFCGDOK-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CC1(CNC1)OC)OC

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71.6Ų

Additional information on 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole

Comprehensive Overview of 2-Methoxy-5-(3-Methoxyazetidin-3-yl)methyl-1,3-Thiazole (CAS No. 2229407-57-0)

The compound 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole (CAS No. 2229407-57-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This thiazole derivative incorporates a methoxyazetidine moiety, which enhances its potential for bioactivity. Researchers are particularly interested in its applications as a building block for drug discovery, given its ability to interact with biological targets such as enzymes and receptors. The presence of both methoxy and azetidine groups contributes to its solubility and metabolic stability, making it a promising candidate for further development.

In recent years, the demand for heterocyclic compounds like 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole has surged, driven by advancements in medicinal chemistry and crop protection. Users frequently search for terms such as "thiazole derivatives in drug design" or "azetidine applications in agrochemicals," reflecting the growing interest in this niche. The compound's CAS number 2229407-57-0 is often queried in scientific databases, underscoring its relevance in academic and industrial settings. Its synthesis typically involves multi-step organic reactions, including cyclization and functional group modification, which are critical for achieving high purity and yield.

From a pharmacological perspective, 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole exhibits potential as a scaffold for designing novel therapeutics. Its thiazole core is known for its role in antimicrobial and anti-inflammatory agents, while the azetidine ring can improve bioavailability. Recent studies have explored its utility in targeting central nervous system (CNS) disorders, a hot topic in drug development. Additionally, its agrochemical potential is being investigated for pest control, aligning with the global push for sustainable farming solutions.

The synthetic routes for this compound often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, which are widely discussed in organic chemistry forums. Researchers also focus on optimizing its physicochemical properties, such as logP and hydrogen bonding capacity, to enhance its drug-likeness. These aspects are frequently searched alongside terms like "structure-activity relationship (SAR) of thiazoles" or "azetidine ring stability," highlighting the compound's interdisciplinary appeal.

In conclusion, 2-methoxy-5-(3-methoxyazetidin-3-yl)methyl-1,3-thiazole (CAS No. 2229407-57-0) represents a versatile and scientifically valuable compound. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research. As interest in heterocyclic chemistry grows, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture.